3-O-Ethyl 5-O-methyl 2-[2-[(2-amino-2-oxoethyl)amino]ethoxymethyl]-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate
3-O-Ethyl 5-O-methyl 2-[2-[(2-amino-2-oxoethyl)amino]ethoxymethyl]-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate
UK51656 is a calcium antagonist with IC50 of 4 nM.
Brand Name:
Vulcanchem
CAS No.:
88150-59-8
VCID:
VC0007227
InChI:
InChI=1S/C22H28ClN3O6/c1-4-32-22(29)20-16(12-31-10-9-25-11-17(24)27)26-13(2)18(21(28)30-3)19(20)14-7-5-6-8-15(14)23/h5-8,19,25-26H,4,9-12H2,1-3H3,(H2,24,27)
SMILES:
CCOC(=O)C1=C(NC(=C(C1C2=CC=CC=C2Cl)C(=O)OC)C)COCCNCC(=O)N
Molecular Formula:
C₂₂H₂₈ClN₃O₆
Molecular Weight:
465.9 g/mol
3-O-Ethyl 5-O-methyl 2-[2-[(2-amino-2-oxoethyl)amino]ethoxymethyl]-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate
CAS No.: 88150-59-8
Inhibitors
VCID: VC0007227
Molecular Formula: C₂₂H₂₈ClN₃O₆
Molecular Weight: 465.9 g/mol
CAS No. | 88150-59-8 |
---|---|
Product Name | 3-O-Ethyl 5-O-methyl 2-[2-[(2-amino-2-oxoethyl)amino]ethoxymethyl]-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate |
Molecular Formula | C₂₂H₂₈ClN₃O₆ |
Molecular Weight | 465.9 g/mol |
IUPAC Name | 3-O-ethyl 5-O-methyl 2-[2-[(2-amino-2-oxoethyl)amino]ethoxymethyl]-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate |
Standard InChI | InChI=1S/C22H28ClN3O6/c1-4-32-22(29)20-16(12-31-10-9-25-11-17(24)27)26-13(2)18(21(28)30-3)19(20)14-7-5-6-8-15(14)23/h5-8,19,25-26H,4,9-12H2,1-3H3,(H2,24,27) |
Standard InChIKey | FAKQIHAUXYAVJI-UHFFFAOYSA-N |
SMILES | CCOC(=O)C1=C(NC(=C(C1C2=CC=CC=C2Cl)C(=O)OC)C)COCCNCC(=O)N |
Canonical SMILES | CCOC(=O)C1=C(NC(=C(C1C2=CC=CC=C2Cl)C(=O)OC)C)COCCNCC(=O)N |
Description | UK51656 is a calcium antagonist with IC50 of 4 nM. |
Reference | [1]. Alker D, et al. Long-acting dihydropyridine calcium antagonists. 4. Synthesis and structure-activity relationships for a series of basic and nonbasic derivatives of 2-[(2-aminoethoxy)methyl]-1,4-dihydropyridine calcium antagonists. J Med Chem. 1990 Feb;33(2):585-91. |
PubChem Compound | 9912345 |
Last Modified | Nov 11 2021 |
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